Cas no 1571-72-8 (3-Amino-4-hydroxybenzoic acid)

• Product Name: 3-Amino-4-hydroxybenzoic acid
• CAS No: 1571-72-8
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00007697
• CID: 41603
• PubChem ID: 65083
• Update Time: 2025-04-18

3-Amino-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-hydroxybenzoic acid
• TIMTEC-BB SBB006740
• BENZOIC ACID, 3-AMINO-4-HYDROXY-
• 4-HYDROXY-3-AMINOBENZOIC ACID
• 3-AMINO-4-HYDROXYBENZOIC ACID USP
• 3-amino-4-hydroxybenzenecarboxylic acid
• 3-AMINO-4-HYDROXYBENZOIC ACID EP
• 2-amino-4-carboxyphenol
• 3-Amino-4-hydroxy-benzoesaeure
• 3-amino-4-hydroxy-benzoic acid
• 3-AMino-4-hydroxybenzoic acid 5GR
• 3-amino-4-hydroxybnzoic acid
• BENZOIC ACID,3-AMINO-4-HYDROXY
• NSC 700601
• 3-Amino-4-hydroxybenzoicacid
• J-640249
• KUC106684N
• CS-W010940
• NS00025109
• 1571-72-8
• A0859
• KSC-11-207-15
• InChI=1/C7H7NO3/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,9H,8H2,(H,10,11
• MFCD00007697
• EN300-24391
• Q27104072
• Oprea1_298249
• SY002820
• N155ER48ET
• 1H-Indole,4,5-difluoro-2-methyl-
• UNII-N155ER48ET
• AM20030061
• AN-584/40209222
• FT-0614976
• HY-W010224
• AC-2757
• AKOS000113937
• PD054438
• EINECS 216-390-2
• CHEMBL242963
• Z190662426
• 3-Amino-4-hydroxy benzoic acid
• CHEBI:29476
• NSC-700601
• s6361
• 3,4-AHBA
• 3-Amino-4-hydroxybenzoic acid, 97%
• J-800248
• BDBM50478480
• DTXSID60166212
• SCHEMBL79989
• BS-3844
• W-108006
• 3-AMINO-4-HYDROXYLBENZOIC ACID
• NSC700601
• BBL012255
• DTXCID0088703
• DB-043343
• cheetan
• STL163577
• FA157663
• FA33832
• 216-390-2

• MDL： MFCD00007697
• Inchi： 1S/C7H7NO3/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,9H,8H2,(H,10,11)
• InChI Key： MRBKRZAPGUCWOS-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(=O)O)=CC=1N
• BRN： 972238

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Powder
• Density: 1.3585 (rough estimate)
• Melting Point: 208 °C (dec.) (lit.)
• Boiling Point: 388.8°C at 760 mmHg
• Flash Point: 189℃
• Refractive Index: 1.5500 (estimate)
• Solubility: Soluble in solvents.
• PSA: 83.55000
• LogP: 1.25380
• λmax: 308(H2O (pH 11))(lit.)
• Sensitiveness: Light Sensitive
• Solubility: Soluble in water.

3-Amino-4-hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT, AIR SENSITIVE, LIGHT SENSITIVE
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters